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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 2-ethynylpyridine, a key building block in organic synthesis.

Core Molecular and Physical Properties

2-Ethynylpyridine is a pyridine derivative with the chemical formula C7H5N.[1][2][3][4][5] It is
recognized for its utility as a research chemical and an important intermediate in the synthesis
of pharmaceuticals, agrochemicals, and dyestuffs.[1]

A summary of its key quantitative data is presented below for easy reference.
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Property Value

Molecular Formula C7HS5NI[1][2][3][41[5]
Molecular Weight 103.12 g/mol [1][3][4][6]
CAS Number 1945-84-2[1][2][3][5]
Density 1.021 g/mL at 25 °C[1][6][7]
Boiling Point 85 °C at 12 mmHg[1][6][7]
Refractive Index n20/D 1.56[1][6][7]
Appearance Clear dark brown liquid[1][5]
Solubility Soluble in water[1][6]

Synthesis and Experimental Protocols

A primary method for synthesizing 2-ethynylpyridine is through the Sonogashira coupling
reaction, a powerful tool for forming carbon-carbon bonds between terminal alkynes and aryl or
vinyl halides.[8][9] This reaction typically involves a palladium catalyst, a copper(l) co-catalyst,
and a base.

A common synthetic route involves the coupling of a protected alkyne, such as
trimethylsilylacetylene (TMSA), with a 2-halopyridine (e.g., 2-bromopyridine), followed by the
deprotection of the silyl group to yield the terminal alkyne.

Step 1: Sonogashira Coupling of 2-Bromopyridine and Trimethylsilylacetylene
This step forms the protected intermediate, 2-((trimethylsilyl)ethynyl)pyridine.

o Reaction Setup: To a flask under an inert atmosphere (e.g., nitrogen or argon), add 2-
bromopyridine, a palladium catalyst (e.g., Pd(PPhs)2Cl2), a copper(l) salt (e.g., Cul), and a
phosphine ligand (e.g., PPhs).

» Solvent and Base: Dissolve the reagents in a suitable solvent, typically an amine base like
triethylamine, which also serves to neutralize the hydrogen halide formed during the
reaction.
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» Addition of Alkyne: Add trimethylsilylacetylene to the reaction mixture.

o Reaction Conditions: Heat the mixture, often to reflux, and monitor the reaction progress
using thin-layer chromatography (TLC).

e Workup: Once the reaction is complete, cool the mixture, filter to remove salts, and
concentrate the filtrate under reduced pressure. Purify the crude product using column
chromatography to isolate 2-((trimethylsilyl)ethynyl)pyridine.

Step 2: Desilylation to form 2-Ethynylpyridine

This step removes the trimethylsilyl (TMS) protecting group.

o Reagent Preparation: Dissolve the 2-((trimethylsilyl)ethynyl)pyridine intermediate in a solvent
mixture, such as methanol and dichloromethane.[1]

o Base Addition: Cool the solution to 0 °C and add a base, such as potassium hydroxide, to
initiate the deprotection.[1]

e Reaction and Quenching: Stir the mixture at 0 °C for approximately 30 minutes. Quench the
reaction by adding deionized water.[1]

o Extraction and Purification: Extract the product into an organic solvent like dichloromethane.
Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the final product, 2-ethynylpyridine.[1]

The following diagram illustrates the logical workflow of this synthetic pathway.
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Caption: Synthetic pathway for 2-Ethynylpyridine.

Conditions
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Applications in Research and Development

2-Ethynylpyridine is a versatile reagent used in the synthesis of a wide range of more
complex molecules and materials. Its applications include:

o Polymer Synthesis: It serves as a monomer for creating novel water-soluble ionic conjugated
polymers, such as poly[N-(carboxymethyl)-2-ethynylpyridinium bromide].

e Medicinal Chemistry: The ethynylpyridine scaffold is a key component in the development of
therapeutic agents. For instance, it is a structural analog to compounds like MTEP (3-[(2-
Methyl-1,3-thiazol-4-yl)ethynyl]pyridine), a potent antagonist for the metabotropic glutamate
receptor 5 (MGIUR5), which is a target for treating conditions like cocaine addiction.[10]

o Organometallic Chemistry: It is used in the synthesis of organometallic complexes, such as
the 4-(2'-pyridyl)-1,2,3-triphospholide anion, formed through reactions with anionic
heptaphosphide clusters.

The diagram below outlines the logical relationship of 2-ethynylpyridine as a precursor in
various synthetic applications.
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Caption: Applications of 2-Ethynylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-ETHYNYLPYRIDINE | 1945-84-2 [chemicalbook.com]

. chemsynthesis.com [chemsynthesis.com]

L2-TFZIJ)LE) 2> 98% | Sigma-Aldrich [sigmaaldrich.com]
. 2-ethynylpyridine [stenutz.eu]

. 295670050 [thermofisher.com]

. chemwhat.com [chemwhat.com]

. sigmaaldrich.com [sigmaaldrich.com]

. chem.libretexts.org [chem.libretexts.org]

°
© [e0] ~ (o)) )] EaN w N -

. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with
Terminal Alkynes [scirp.org]

e 10. pubs.acs.org [pubs.acs.org]

« To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Ethynylpyridine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158538#2-ethynylpyridine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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